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2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108658-25g |
5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
81560-03-4 | 98% | 25g |
$107 | 2021-08-06 | |
| Chemenu | CM108658-100g |
5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
81560-03-4 | 98% | 100g |
$281 | 2021-08-06 | |
| Chemenu | CM108658-500g |
5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
81560-03-4 | 98% | 500g |
$1122 | 2021-08-06 | |
| Alichem | A089004595-100g |
5-Bromo-2-(methylthio)pyrimidin-4(3H)-one |
81560-03-4 | 98% | 100g |
$294.00 | 2023-09-01 | |
| Alichem | A089004595-500g |
5-Bromo-2-(methylthio)pyrimidin-4(3H)-one |
81560-03-4 | 98% | 500g |
$1224.00 | 2023-09-01 | |
| TRC | B697735-100mg |
5-Bromo-2-methylsulfanylpyrimidin-4-ol |
81560-03-4 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697735-250mg |
5-Bromo-2-methylsulfanylpyrimidin-4-ol |
81560-03-4 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B697735-500mg |
5-Bromo-2-methylsulfanylpyrimidin-4-ol |
81560-03-4 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B697735-1g |
5-Bromo-2-methylsulfanylpyrimidin-4-ol |
81560-03-4 | 1g |
$ 80.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HK281-20g |
5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one |
81560-03-4 | 98% | 20g |
682.0CNY | 2021-08-04 |
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5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one, identified by its Chemical Abstracts Service (CAS) number 81560-03-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrimidine class, a scaffold that is widely recognized for its biological activity and utility in drug development. The structural features of this compound, particularly the presence of a bromine substituent at the 5-position and a methylsulfanyl group at the 2-position, contribute to its unique chemical properties and potential applications in synthetic chemistry and pharmacology.
The 5-bromo moiety introduces electrophilicity, making the compound a valuable intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required in the synthesis of biologically active agents. Additionally, the methylsulfanyl group enhances the compound's solubility and reactivity, facilitating its incorporation into larger synthetic pathways. The 3,4-dihydropyrimidin-4-one core is particularly noteworthy, as dihydropyrimidinones have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.
In recent years, there has been a surge in research focused on developing novel pyrimidine derivatives with enhanced therapeutic efficacy. The 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one has emerged as a promising candidate in this context. Studies have demonstrated its potential as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The bromine atom serves as a handle for further functionalization, allowing chemists to explore diverse derivatives with tailored biological activities. For instance, researchers have utilized this compound to develop small-molecule inhibitors that selectively target specific kinases involved in tumor progression.
Moreover, the methylsulfanyl group in the molecule contributes to its interaction with biological targets by influencing electronic distribution and steric hindrance. This feature has been leveraged in designing molecules that exhibit improved binding affinity and selectivity. Recent publications highlight its role in generating compounds with potent antiviral properties. The dihydropyrimidinone core itself is known to stabilize certain pharmacophoric structures, enhancing metabolic stability and bioavailability—key factors in drug development.
The compound's versatility extends to its utility as a building block in fragment-based drug design. By leveraging its reactive sites, researchers can construct libraries of analogs for high-throughput screening (HTS). This approach has been instrumental in identifying lead compounds that exhibit desirable pharmacological profiles. For example, derivatives of 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one have shown promise in inhibiting enzymes overexpressed in certain cancers. The ability to modify both the bromine and methylsulfanyl positions allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability.
Advances in computational chemistry have further enhanced the understanding of this compound's reactivity and potential applications. Molecular modeling studies indicate that the bromine atom can participate in various interactions with biological targets, including hydrogen bonding and π-stacking interactions. These insights have guided the design of more effective derivatives targeting specific disease pathways. Additionally, density functional theory (DFT) calculations have been employed to predict optimal reaction conditions for synthesizing complex derivatives with minimal side products.
The pharmaceutical industry has taken note of these developments, with several companies incorporating 5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one into their pipeline programs. Its role as an intermediate in synthesizing novel therapeutics underscores its importance in modern drug discovery. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in medicinal chemistry innovation.
Future directions may explore its use in developing treatments for neurodegenerative diseases, where pyrimidine-based compounds have shown promise due to their ability to cross the blood-brain barrier efficiently. The compound's structural motifs could also be adapted for antimicrobial applications against drug-resistant pathogens—a pressing global health concern. By integrating synthetic methodologies with cutting-edge biochemical assays, researchers aim to accelerate the translation of laboratory findings into clinical candidates.
In conclusion,5-bromo-2-(methylsulfanyl)-3,4-dihydropyrimidin-4-one (CAS No. 81560-03-4) represents a versatile and innovative molecule with far-reaching implications in pharmaceutical research and drug development. Its unique structural features make it an invaluable tool for chemists seeking to design next-generation therapeutics targeting various diseases.
